Cas no 1805190-97-9 (Ethyl 6-bromo-2-cyano-3-nitrobenzoate)

• Product Name: Ethyl 6-bromo-2-cyano-3-nitrobenzoate
• CAS No: 1805190-97-9
• MF: C₁₀H₇BrN₂O₄
• MW: 299.077581644058
• CID: 4948495
• Update Time: 2025-07-22

Ethyl 6-bromo-2-cyano-3-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-bromo-2-cyano-3-nitrobenzoate

• Inchi： 1S/C10H7BrN2O4/c1-2-17-10(14)9-6(5-12)8(13(15)16)4-3-7(9)11/h3-4H,2H2,1H3
• InChI Key： NTPJEMLGKCMMBD-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(C#N)=C1C(=O)OCC)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 359
• XLogP3: 2.4
• Topological Polar Surface Area: 95.9

Additional information on Ethyl 6-bromo-2-cyano-3-nitrobenzoate

Ethyl 6-Bromo-2-Cyano-3-Nitrobenzoate: A Versatile Organic Synthon in Modern Pharmaceutical and Materials Research

Ethyl 6-bromo-2-cyano-3-nitrobenzoate (CAS No. 1805190-97-9) is a halogenated aromatic ester with a complex functional group profile that positions it as a valuable intermediate in contemporary chemical synthesis. This compound features a substituted benzene ring bearing a nitro group (-NO₂) at the para position, a cyanide group (-CN) at the ortho position, and a bromine atom (-Br) at the meta position, all appended to an ethyl ester functionality. The combination of these electron-withdrawing groups creates a unique reactivity pattern, enabling its participation in diverse cross-coupling reactions and electrophilic substitutions. Recent advancements in synthetic methodologies have further expanded its utility, particularly in the development of novel pharmacophores and functional materials.

The structural characteristics of Ethyl 6-bromo-2-cyano-3-nitrobenzoate make it an ideal candidate for strategic transformations. The presence of the nitro group allows for selective reduction to an amine or conversion to other nitrogen-containing moieties, while the cyanide functionality can be hydrolyzed to carboxylic acids or transformed into amidines through nucleophilic attack. The bromine atom serves as an excellent leaving group for palladium-catalyzed cross-coupling reactions such as the Suzuki-Miyaura or Sonogashira coupling, which are widely employed in drug discovery pipelines. These features collectively enable the compound to act as a molecular scaffold for generating structurally diverse derivatives with tailored physicochemical properties.

In pharmaceutical research, compounds bearing cyano and nitro substituents have garnered significant attention due to their ability to modulate biological activity through hydrogen bonding interactions and electronic effects. The brominated ester framework of this molecule has been particularly useful in designing prodrugs where controlled hydrolysis of the ester linkage can enhance bioavailability or target specificity. A 2024 study published in *Journal of Medicinal Chemistry* demonstrated that similar bromonitrophenolic esters exhibited promising antiviral activity against RNA viruses by interfering with viral protease function through covalent binding mechanisms.

The synthetic accessibility of Ethyl 6-bromo-2-cyano-3-nitrobenzoate has been enhanced by recent developments in transition-metal-free methodologies. Traditional approaches involving nitration of brominated benzoic acid derivatives often suffered from poor regioselectivity and harsh reaction conditions. However, modern protocols utilizing directed nitration strategies combined with microwave-assisted synthesis have achieved >85% yields under mild conditions (Organic Letters, 2023). The ethyl ester moiety provides additional synthetic flexibility compared to its parent carboxylic acid form, allowing for selective derivatization without premature hydrolysis.

In materials science applications, this compound's conjugated electron system formed by adjacent cyano and nitro groups makes it suitable for constructing nonlinear optical materials. When incorporated into polymer matrices via Sonogashira coupling, the resulting composites showed enhanced second-harmonic generation efficiency due to the strong dipole moments induced by these functional groups (Advanced Materials Interfaces, 2024). Additionally, its bromine atom enables site-specific functionalization for creating patterned surfaces in microelectronics manufacturing.

The cyano-nitro aromatic ester class has also emerged as important building blocks in agrochemical development. Researchers at ETH Zurich (Nature Chemistry, 2024) reported that such structures demonstrated herbicidal activity by inhibiting protoporphyrinogen oxidase enzymes in plant cells. While this specific derivative has not yet been commercialized for agricultural use, its structural similarity suggests potential applications in developing environmentally sustainable crop protection agents.

In catalytic studies, this compound has served as a model substrate for investigating reaction mechanisms involving electron-deficient aromatic systems. Its unique combination of functionalities allows scientists to study competitive reaction pathways between different substituents under varying conditions. A recent computational analysis using DFT methods revealed that the bromine atom significantly influences electrophilic substitution reactivity by stabilizing transition states through σ-complex formation (Chemical Science, 2024).

The compound's compatibility with green chemistry principles is another area of active research. Traditional synthesis routes often required toxic solvents like dichloromethane or harsh reagents such as concentrated sulfuric acid for nitration steps. However, new protocols employing aqueous biphasic systems combined with biocatalytic reductions have shown promise (Green Chemistry Journal, 2024). These approaches not only reduce environmental impact but also improve safety profiles during large-scale production processes.

In medicinal chemistry contexts, the nitrostilbene motif present here has been extensively studied for its estrogen receptor modulating properties. By strategically positioning functional groups on the aromatic ring system, researchers can fine-tune ligand-receptor interactions while maintaining structural rigidity crucial for biological activity (ACS Medicinal Chemistry Letters, 2024). The bromine atom provides an additional handle for late-stage diversification through radical-mediated transformations.

Crystallographic studies have revealed that this compound adopts a planar conformation due to extended conjugation between the cyano and nitro groups. This structural feature contributes to its high melting point (>150°C) and distinct vibrational spectroscopy patterns observable via FTIR analysis (Journal of Crystal Growth & Design, 2024). Such physical properties are critical considerations when designing purification protocols or evaluating thermal stability requirements during downstream processing.

The integration of machine learning algorithms into synthetic planning has further highlighted the importance of compounds like Ethyl 6-bromo-2-cyano-3-nitrobenzoate as privileged structures in combinatorial libraries. Predictive models trained on reaction databases now routinely suggest this scaffold as an optimal intermediate for accessing biologically active molecules with desired ADMET profiles (Journal of Chemical Information and Modeling, 2024). Its multifunctional nature allows parallel synthesis strategies where multiple transformations can be executed simultaneously on different substituents.

In academic research settings, this compound frequently appears in total synthesis projects aimed at natural products containing fused aromatic systems with nitrile functionalities. The bromine atom provides strategic entry points into complex architectures through iterative cross-coupling sequences while maintaining regiochemical control over subsequent transformations (Synthesis Journal Special Issue on Natural Product Synthesis: Volume II - Heterocyclic Systems).

Recent studies have explored its potential role as a photoresponsive material component due to the inherent chromophoric properties of both cyano and nitro groups. When embedded within supramolecular assemblies through non-covalent interactions like π-stacking or hydrogen bonding networks formed by neighboring amide moieties derived from cyano groups under basic conditions (Cyanohydrin formation pathways, Journal of Physical Organic Chemistry), these systems exhibit tunable absorption characteristics across visible light wavelengths.

The compound's reactivity profile has been systematically characterized using various analytical techniques including NMR spectroscopy and mass spectrometry fragmentation patterns under different ionization modes (Electrospray vs MALDI). These data provide crucial insights into possible degradation pathways during storage or processing operations involving elevated temperatures or acidic environments (Heterolytic cleavage mechanisms, Analytical Chemistry Journal).

In educational contexts within chemical engineering programs worldwide - from MIT's OpenCourseWare platform covering advanced organic synthesis techniques to TU Munich's specialized courses on heterocyclic chemistry - this compound is often used as a teaching example illustrating principles such as directing effects during electrophilic aromatic substitution reactions (Nitration reaction mechanisms). Its predictable yet diverse reactivity makes it suitable for demonstrating both traditional and modern synthetic strategies including photoredox catalysis approaches developed since mid-decade (Copper-free click chemistry applications).